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molecular formula C12H13ClN2O3 B8284784 6-Methoxy-7-(3-chloropropoxy)quinazolin-4-one

6-Methoxy-7-(3-chloropropoxy)quinazolin-4-one

Cat. No. B8284784
M. Wt: 268.69 g/mol
InChI Key: KGNJXABZDXOGMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08367824B2

Procedure details

In a 5 mL volume glass vessel equipped with a stirrer and a thermometer were placed 1.0 g (3.7 mmol) of 6-methoxy-7-(3-chloropropoxy)quinazolin-4-one prepared by procedures similar to those of Reference Example V-1, 0.48 g (5.6 mmol) of piperidine, and 4.8 mL (19 mmol) of aqueous sodium hydroxide solution (4.0 mol/L). The resulting mixture was stirred at 50° C. for 5 hours. After the reaction was complete, the reaction mixture was analyzed by high performance liquid chromatography (absolute quantitative analysis). There was produced 1.05 g (reaction yield: 89%) of 6-methoxy-7-(3-piperidino-propoxy)-quinazolin-4-one.
Name
6-methoxy-7-(3-chloropropoxy)quinazolin-4-one
Quantity
1 g
Type
reactant
Reaction Step One
Name
piperidine
Quantity
0.48 g
Type
reactant
Reaction Step Two
Name
sodium hydroxide
Quantity
4.8 mL
Type
reactant
Reaction Step Three
Name
6-methoxy-7-(3-piperidino-propoxy)-quinazolin-4-one
Yield
89%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:4]=[C:5]2[C:10](=[CH:11][C:12]=1[O:13][CH2:14][CH2:15][CH2:16]Cl)[N:9]=[CH:8][NH:7][C:6]2=[O:18].[NH:19]1[CH2:24][CH2:23][CH2:22][CH2:21][CH2:20]1.[OH-].[Na+]>>[CH3:1][O:2][C:3]1[CH:4]=[C:5]2[C:10](=[CH:11][C:12]=1[O:13][CH2:14][CH2:15][CH2:16][N:19]1[CH2:24][CH2:23][CH2:22][CH2:21][CH2:20]1)[N:9]=[CH:8][NH:7][C:6]2=[O:18] |f:2.3|

Inputs

Step One
Name
6-methoxy-7-(3-chloropropoxy)quinazolin-4-one
Quantity
1 g
Type
reactant
Smiles
COC=1C=C2C(NC=NC2=CC1OCCCCl)=O
Step Two
Name
piperidine
Quantity
0.48 g
Type
reactant
Smiles
N1CCCCC1
Step Three
Name
sodium hydroxide
Quantity
4.8 mL
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at 50° C. for 5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
In a 5 mL volume glass vessel equipped with a stirrer

Outcomes

Product
Details
Reaction Time
 5 h
Name
6-methoxy-7-(3-piperidino-propoxy)-quinazolin-4-one
Type
product
Smiles
COC=1C=C2C(NC=NC2=CC1OCCCN1CCCCC1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 1.05 g
YIELD: PERCENTYIELD 89%
YIELD: CALCULATEDPERCENTYIELD 89.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.